Cas no 1245643-02-0 (1-Chloro-6-methylisoquinoline-5-carboxylic acid)

• Product Name: 1-Chloro-6-methylisoquinoline-5-carboxylic acid
• CAS No: 1245643-02-0
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• MDL: MFCD17014895
• CID: 1028148
• PubChem ID: 46840037
• Update Time: 2025-04-20

1-Chloro-6-methylisoquinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-6-methylisoquinoline-5-carboxylic acid
• AK-40483
• ANW-69151
• CTK8C2858
• I08-0374
• KB-11951
• MolPort-009-199-608
• S14-1983
• 1-Chloro-6-methylisoquinoline-5-carboxylicacid
• 1245643-02-0
• AKOS015842219
• 5-Isoquinolinecarboxylic acid, 1-chloro-6-methyl-
• CS-0102109
• A898610
• MFCD17014895
• AS-39926
• DTXSID10676730

• MDL： MFCD17014895
• Inchi： 1S/C11H8ClNO2/c1-6-2-3-8-7(9(6)11(14)15)4-5-13-10(8)12/h2-5H,1H3,(H,14,15)
• InChI Key： DKAFNWYTPLCECP-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(C)=C(C(=O)O)C=2C=CN=1

Computed Properties

• Exact Mass: 221.0243562g/mol
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.406±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives